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Compound of Interest

Compound Name: Boc-L-Alaninol

Cat. No.: B558388 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides immediate and essential safety and logistical

information for Boc-L-Alaninol (CAS No. 79069-13-9), a key chiral building block in peptide

synthesis.[1] Adherence to these procedures is critical for ensuring laboratory safety and

proper chemical management. While some safety data sheets (SDS) do not classify this

chemical as hazardous, others indicate it may cause skin, eye, and respiratory irritation,

warranting cautious handling.[2][3]

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety, the following personal protective equipment

should be worn at all times when handling Boc-L-Alaninol.
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Category Requirement Rationale

Eye Protection
Chemical safety goggles or

glasses.[2][3]

To prevent eye irritation from

dust particles.[2]

Hand Protection Protective gloves.[2][3]
To prevent skin contact and

potential irritation.[2]

Respiratory Protection

Use in a well-ventilated area. If

dust is generated, wear a

NIOSH-approved respirator

(e.g., N95 dust mask).[2]

To avoid inhalation of dust

which may cause respiratory

tract irritation.[2]

Body Protection

Wear suitable protective

clothing to minimize skin

contact.[2]

To prevent contamination of

personal clothing.[2]

Hygiene

Wash hands thoroughly after

handling. Do not eat, drink, or

smoke in the work area.[2]

To prevent accidental

ingestion.[2]

Emergency First Aid Procedures
Exposure Route First Aid Measures

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.

Skin Contact
Wash off immediately with plenty of water for at

least 15 minutes. Get medical attention.[3]

Inhalation
Remove to fresh air. Get medical attention. If not

breathing, give artificial respiration.[3]

Ingestion
Do NOT induce vomiting. Get medical attention.

[3]

Safe Handling and Storage
Handling:
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Ensure adequate ventilation, preferably in a chemical fume hood, especially in confined

areas.[3]

Wear all required personal protective equipment.[3]

Avoid contact with skin, eyes, and clothing.[3]

Avoid ingestion and inhalation.[3]

Minimize dust formation during handling.[3]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[3] Some sources also

recommend refrigeration.

Store away from incompatible materials such as strong oxidizing agents.[3]

Accidental Release and Disposal Plan
Accidental Release Measures:

Ensure adequate ventilation.[3]

Use personal protective equipment as required.[3]

Avoid dust formation.[3]

Sweep up and shovel the material into suitable, labeled containers for disposal.[3]

Prevent the product from entering drains.[4]

Disposal Plan:

Dispose of the chemical and any contaminated materials in accordance with federal, state,

and local regulations.

Offer surplus and non-recyclable solutions to a licensed disposal company.[5]
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Contaminated packaging should be disposed of as unused product.[4]

Experimental Protocol: Safe Handling Workflow
The following diagram outlines the procedural steps for the safe handling of Boc-L-Alaninol in
a laboratory setting.
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Safe Handling Workflow for Boc-L-Alaninol

Preparation

Handling

Cleanup & Disposal Storage

Don Appropriate PPE

Set up in a Ventilated Area (Fume Hood)

Carefully Weigh/Transfer Boc-L-Alaninol

Perform Experimental Procedure

Decontaminate Work Area Tightly Seal Container

Dispose of Waste in Labeled Containers

Remove PPE

Wash Hands Thoroughly

Store in a Cool, Dry, Well-Ventilated Place

Click to download full resolution via product page

Caption: Procedural workflow for the safe handling of Boc-L-Alaninol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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